- Preparation of fused heterocyclic C-glycosides for the treatment of diabetes, World Intellectual Property Organization, , ,
Cas no 949008-41-7 (6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one)
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-BROMO-2,2-DIMETHYL-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
- 6-Bromo-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one
- 2H-1,4-Benzoxazin-3(4H)-one, 6-bromo-2,2-dimethyl-
- CHVWBFMSOWQLGJ-UHFFFAOYSA-N
- FCH1342858
- AK341547
- SY100544
- AX8266765
- 6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one, AldrichCPR
- 6-Bromo-2,2-dimethyl-2H-1,4-benzoxazin-3(4H)-one (ACI)
- 6-Bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one
-
- MDL: MFCD12196527
- Inchi: 1S/C10H10BrNO2/c1-10(2)9(13)12-7-5-6(11)3-4-8(7)14-10/h3-5H,1-2H3,(H,12,13)
- InChI Key: CHVWBFMSOWQLGJ-UHFFFAOYSA-N
- SMILES: O=C1C(C)(C)OC2C(=CC(=CC=2)Br)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 255
- Topological Polar Surface Area: 38.3
Experimental Properties
- Boiling Point: 362.2±42.0℃/760mmHg
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WS901-100mg |
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one |
949008-41-7 | 97% | 100mg |
232CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WS901-250mg |
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one |
949008-41-7 | 97% | 250mg |
533CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WS901-1g |
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one |
949008-41-7 | 97% | 1g |
1018.0CNY | 2021-07-14 | |
| Chemenu | CM255958-1g |
6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
949008-41-7 | 97% | 1g |
$388 | 2021-06-17 | |
| Alichem | A019099053-250mg |
6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
949008-41-7 | 97% | 250mg |
$164.34 | 2023-08-31 | |
| Alichem | A019099053-1g |
6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
949008-41-7 | 97% | 1g |
$423.30 | 2023-08-31 | |
| Alichem | A019099053-5g |
6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
949008-41-7 | 97% | 5g |
$812.42 | 2023-08-31 | |
| abcr | AB447116-250 mg |
6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one, 97%; . |
949008-41-7 | 97% | 250MG |
€127.20 | 2022-03-02 | |
| abcr | AB447116-1 g |
6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one, 97%; . |
949008-41-7 | 97% | 1g |
€180.00 | 2022-03-02 | |
| abcr | AB447116-5 g |
6-Bromo-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one, 97%; . |
949008-41-7 | 97% | 5g |
€436.10 | 2022-03-02 |
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one Production Method
Production Method 1
Production Method 2
- Tetrahydroquinoline and related bicyclic compounds for inhibition of ROR activity and the treatment of disease and their preparation, World Intellectual Property Organization, , ,
Production Method 3
1.2 Reagents: Acetic acid , Iron ; 3 h, 60 °C
- Rational design of 6-(2,4-diaminopyrimidinyl)-1,4-benzoxazin-3-ones as small molecule renin inhibitors, Bioorganic & Medicinal Chemistry, 2007, 15(17), 5912-5949
Production Method 4
- Protein-arginine N-methyltransferase PRMT5 inhibitors for therapy, World Intellectual Property Organization, , ,
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one Raw materials
- Methyl 2-Bromo-2-methylpropanoate
- Propanoic acid, 2-(4-bromo-2-nitrophenoxy)-2-methyl-, ethyl ester
- 2-Amino-4-bromophenol
- 4-Bromo-2-nitrophenol
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one Preparation Products
6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one
6-Bromo-2,2-Dimethyl-2H-Benzob1,4Oxazin-3(4H)-One: A Comprehensive Overview
The compound 6-Bromo-2,2-Dimethyl-2H-Benzob1,4Oxazin-3(4H)-One (CAS No. 949008-41-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically the benzob1,4oxazine derivatives. Its structure is characterized by a fused benzene ring and an oxazine ring system, with a bromine atom at the 6-position and two methyl groups at the 2-position. The unique combination of these substituents imparts distinctive chemical and physical properties to the molecule.
Recent studies have highlighted the importance of benzob1,4oxazine derivatives in drug discovery and development. These compounds are known for their ability to act as scaffolds for various bioactive molecules. For instance, 6-Bromo-2,2-Dimethyl-2H-Benzob1,4Oxazin-3(4H)-One has been explored for its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Researchers have also investigated its role in targeting specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.
The synthesis of 6-Bromo-2,2-Dimethyl-2H-Benzob1,4Oxazin-3(4H)-One involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. One of the most efficient methods reported in recent literature involves the cyclization of appropriately substituted amino alcohols under specific reaction conditions. This approach not only ensures high yields but also allows for precise control over the substitution pattern of the final product.
From a structural perspective, the benzob1,4oxazine ring system in this compound plays a crucial role in determining its reactivity and stability. The presence of electron-withdrawing groups like bromine at the 6-position enhances the electrophilic character of the ring, making it more susceptible to nucleophilic attacks. Conversely, the two methyl groups at the 2-position provide steric hindrance, which can influence both the reactivity and selectivity of the compound in various reactions.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 6-Bromo-2,2-Dimethyl-2H-Benzob1,4Oxazin-3(4H)-One. These studies have provided insights into its electronic structure and conformational flexibility. For example, density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation within its aromatic system, which contributes to its stability and reactivity.
In terms of applications, 6-Bromo-2,2-Dimethyl-2H-Benzob1,4Oxazin-3(4H)-One has shown promise as an intermediate in the synthesis of more complex bioactive molecules. Its ability to undergo various functional group transformations makes it a valuable building block in medicinal chemistry. Additionally, this compound has been explored for its potential use in materials science due to its unique electronic properties.
From an environmental standpoint, understanding the degradation pathways of 6-Bromo-2,2-Dimethyl-2H-Benzob1,4Oxazin-3(4H)-One is crucial for assessing its environmental impact. Recent studies have demonstrated that this compound undergoes biodegradation under specific microbial conditions. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.
In conclusion,6-Bromo
949008-41-7 (6-Bromo-2,2-dimethyl-2h-benzob1,4oxazin-3(4h)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)